Cas no 892776-44-2 (4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 892776-44-2
• MF: C₁₆H₁₀ClFN₆O
• MW: 356.741604328156
• CID: 5850065
• PubChem ID: 7183518
• Update Time: 2025-05-22

4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-5-amine, 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-fluorophenyl)-
• 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine
• 892776-44-2
• SR-01000013508-1
• 5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(2-fluorophenyl)triazol-4-amine
• 4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine
• AKOS001915423
• SR-01000013508
• CCG-166792
• F1603-0507
• 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C16H10ClFN6O/c17-10-7-5-9(6-8-10)15-20-16(25-22-15)13-14(19)24(23-21-13)12-4-2-1-3-11(12)18/h1-8H,19H2
• InChI Key： NUGDSDSIDZIALI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(N)=C(C2ON=C(C3=CC=C(Cl)C=C3)N=2)N=N1

Computed Properties

• Exact Mass: 356.0588648g/mol
• Monoisotopic Mass: 356.0588648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 592.5±60.0 °C(Predicted)
• pka: -4.50±0.19(Predicted)

Additional information on 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine

4-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-Triazol-5-Amine: A Comprehensive Overview

4-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-Triazol-5-Amine is a complex organic compound with the CAS number 892776-44-2. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features. The molecule incorporates both oxadiazole and triazole rings, which are fused with aromatic substituents such as chlorophenyl and fluorophenyl groups. These structural elements contribute to its potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of this compound involves a series of carefully designed reactions to assemble the heterocyclic framework. The incorporation of oxadiazole and triazole rings is achieved through condensation reactions involving appropriate starting materials. The presence of electron-withdrawing groups like chlorine and fluorine on the aromatic rings enhances the compound's electronic properties, making it suitable for applications in drug design and electronic materials. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities due to their ability to interact with various biomolecules.

One of the most promising applications of this compound lies in its potential use as a building block for drug development. The oxadiazole ring is known for its ability to act as a bioisostere for other functional groups, while the triazole ring is often associated with anti-inflammatory and antitumor properties. The combination of these features makes this compound a valuable candidate for exploring new therapeutic agents. Researchers have recently reported that similar compounds exhibit potent activity against certain enzymes involved in neurodegenerative diseases, suggesting that this compound could be a lead for developing innovative treatments.

In addition to its pharmaceutical potential, this compound has also been explored for its role in materials science. The presence of aromatic substituents like chlorophenyl and fluorophenyl groups enhances its stability and electronic properties, making it a candidate for use in organic electronics. Recent advancements in the field have demonstrated that such compounds can be used as components in organic light-emitting diodes (OLEDs) and other electronic devices due to their ability to facilitate charge transport.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. The synthesis pathway involves multiple steps that highlight the importance of directing effects in aromatic substitution reactions. The use of fluorine as an electron-withdrawing group has been shown to influence the reactivity of the molecule during these reactions, providing insights into how such substituents can be utilized in designing more efficient synthetic routes.

Furthermore, computational studies have been conducted to investigate the electronic structure and reactivity of this compound. These studies have revealed that the molecule exhibits unique electronic properties due to the conjugation between the heterocyclic rings and the aromatic substituents. Such insights are valuable for predicting how this compound might behave in different chemical environments and for designing experiments to test its properties experimentally.

In conclusion, 4-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-Triazol-5-Amine (CAS No: 892776-44-2) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structure and electronic properties make it a valuable subject for further research. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing our understanding of heterocyclic chemistry and its practical applications.